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Compound of Interest

2,4,6-Tribromo-3-hydroxybenzoic
Compound Name: o
aci

Cat. No.: B081251

Essential Safety and Handling Guide for 2,4,6-
Tribromo-3-hydroxybenzoic acid

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 2,4,6-Tribromo-3-hydroxybenzoic acid. The following procedures
are designed to minimize risk and ensure safe operational conduct.

Hazard Summary and Classification

2,4,6-Tribromo-3-hydroxybenzoic acid is a chemical that requires careful handling due to its
potential health effects. It is classified as harmful and an irritant.[1][2][3] The primary routes of
exposure are inhalation, ingestion, and direct contact with skin or eyes.

GHS Hazard Classification The substance is categorized under several hazard classes
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4

[21[3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1][2]

) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[21[3]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1][2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2][3][4]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure when
handling this compound.[5] All PPE should be selected based on a thorough risk assessment
of the specific procedures to be performed.
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PPE Type

Specification

Rationale

Eye Protection

Chemical splash goggles that
conform to European (EN 166)
or ANSI (Z87.1) standards.[1]
A face shield may be required
for large quantities or splash
hazards.[6]

Protects against airborne dust
particles and accidental
splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemically resistant protective
gloves (e.g., disposable nitrile
gloves).[1][6] Check
manufacturer's compatibility

data for breakthrough times.

Prevents skin irritation upon

direct contact.[1]

Body Protection

A fully buttoned laboratory
coat.[6] Consider a chemically
resistant apron for procedures

with a higher risk of splashing.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area is
required.[1] If dust generation
is unavoidable or ventilation is
inadequate, a NIOSH-
approved N95 dust mask or

higher is necessary.[4]

Prevents inhalation of the
powdered chemical, which can
cause respiratory tract
irritation.[1][2][3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following step-by-step

protocols provide a framework for laboratory operations involving 2,4,6-Tribromo-3-

hydroxybenzoic acid.

Step-by-Step Handling Protocol

o Preparation and Engineering Controls:

o Before beginning work, ensure that a chemical fume hood is operational and available.
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o Verify that safety showers and eyewash stations are accessible and unobstructed.

o Prepare all necessary equipment and reagents to minimize movement during the
procedure.

o Designate a specific area for handling the chemical, and ensure it is clean and
uncluttered.

e Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

» Handling the Chemical (Small/Laboratory Scale):

o Conduct all manipulations that may generate dust, such as weighing or transferring the
solid, within a certified chemical fume hood to ensure adequate ventilation.[1]

o Avoid breathing in dust or vapors.[1][3][7]

o Use spatulas and other tools to handle the powder; avoid pouring, which can create
airborne dust.

o Keep the container tightly closed when not in use.[7][8]
o Decontamination and Cleanup:

o After handling, wipe down the work surface and any contaminated equipment with an
appropriate solvent and then wash with soap and water.

o Carefully remove gloves and dispose of them in the designated chemical waste container.

o Wash hands thoroughly with soap and water after completing the work and before leaving
the laboratory.[1][8]

Waste Disposal Plan

o Waste Segregation:
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o All solid waste contaminated with 2,4,6-Tribromo-3-hydroxybenzoic acid (e.g., used
gloves, weigh boats, paper towels) must be collected in a dedicated, clearly labeled
hazardous waste container.

o Unused or excess chemical must be treated as hazardous waste. Do not dispose of it in
drains or regular trash.[7]

o Container Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"2,4,6-Tribromo-3-hydroxybenzoic acid."

o Disposal Procedure:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office.

o As a halogenated organic compound, it may require specific disposal methods such as
incineration at an approved waste disposal plant.[7][8] Follow all local, state, and federal
regulations for hazardous waste disposal.

Emergency First Aid Measures

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][7]

« If on Skin: Immediately wash the affected area with plenty of soap and water.[1][7] Remove
contaminated clothing and wash it before reuse.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing for at least 15 minutes and seek medical attention.[1][7]

« |If Swallowed: Call a poison center or doctor immediately if you feel unwell.[1][3] Rinse mouth
with water.

Workflow for Handling 2,4,6-Tribromo-3-
hydroxybenzoic acid
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Caption: Workflow for the safe handling of 2,4,6-Tribromo-3-hydroxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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